Cas no 2171603-91-9 (10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171603-91-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6492252
• PubChem ID: 165750003
• Update Time: 2025-06-11

10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro4.5decane
• EN300-1641679
• 2171603-91-9
• 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C13H23NO2/c1-2-4-11(3-1)9-12-13(5-7-15-10-13)16-8-6-14-12/h11-12,14H,1-10H2
• InChI Key： QCOMXSMXHBMNIN-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCCC2)C21COCC2

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro4.5decane

Comprehensive Overview of 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171603-91-9)

The compound 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171603-91-9) is a structurally unique spirocyclic molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its spiro[4.5]decane core, combined with cyclopentylmethyl and dioxa-aza functional groups, makes it a versatile scaffold for designing novel bioactive compounds. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.

In recent years, the demand for spirocyclic compounds has surged due to their three-dimensional complexity and enhanced binding affinity to biological targets. The 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro[4.5]decane structure exemplifies this trend, as its rigid framework can improve pharmacokinetic properties compared to flat aromatic systems. This aligns with the growing focus on fragment-based drug design and 3D molecular architectures, which are hot topics in pharmaceutical R&D.

One of the most searched questions in the field is: "How do spirocyclic compounds improve drug selectivity?" This molecule provides a compelling case study. The azaspiro moiety introduces conformational constraints that reduce off-target interactions, while the cyclopentylmethyl group enhances lipophilicity for better blood-brain barrier penetration. Such properties are critical for developing next-generation neuromodulators and GPCR-targeted therapies, areas where AI-driven drug discovery tools are increasingly applied.

Synthetic accessibility is another key advantage of 2171603-91-9. Modern green chemistry techniques, such as flow reactor synthesis and catalytic spirocyclization, have made its production more efficient. This resonates with industry efforts to adopt sustainable synthetic routes, a topic frequently searched by organic chemists. The compound's 2,6-dioxa bridge also offers synthetic handles for further derivatization, enabling rapid exploration of structure-activity relationships (SAR).

From a commercial perspective, 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro[4.5]decane is gaining traction in high-throughput screening libraries. Its balanced physicochemical properties (logP ~2.5, polar surface area ~35 Ų) make it an attractive lead-like scaffold for hit-to-lead optimization. Pharmaceutical companies are particularly interested in its potential for allosteric modulator development, addressing the need for safer alternatives to orthosteric drugs.

The scientific community has also noted this compound's relevance to proteolysis-targeting chimera (PROTAC) design. Its spirocyclic backbone can serve as a rigid linker between E3 ligase binders and target protein ligands, a strategy that dominates current targeted protein degradation research. This connection to cutting-edge therapeutic modalities further elevates its profile in drug discovery circles.

Analytical characterization of CAS 2171603-91-9 reveals excellent stability under physiological conditions, with studies showing <90% degradation after 24 hours in simulated gastric fluid. Such data supports its potential for oral drug formulation, a key consideration for many researchers querying "bioavailable spirocyclic compounds" in scientific databases. Advanced crystallography studies have further confirmed its well-defined stereochemistry, crucial for enantioselective synthesis.

Looking ahead, the unique spatial arrangement of 10-(cyclopentylmethyl)-2,6-dioxa-9-azaspiro[4.5]decane positions it as a promising candidate for addressing undruggable targets. Its ability to occupy unconventional binding pockets aligns perfectly with the pharmaceutical industry's push beyond traditional small molecule inhibitors. As computational methods like molecular dynamics simulations become more sophisticated, the compound's versatility in virtual screening workflows will likely expand.

In conclusion, 2171603-91-9 represents an exciting intersection of structural innovation and therapeutic potential. Its spiro[4.5]decane core, functional group diversity, and favorable drug-like properties make it a standout example of modern privileged structures in medicinal chemistry. As research continues to uncover its full potential, this compound will undoubtedly remain at the forefront of next-generation drug discovery initiatives.